Cas no 2639462-74-9 (1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, Mixture of diastereomers)
1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride
- 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, Mixture of diastereomers
-
- MDL: MFCD33549993
- Inchi: 1S/C9H16F3N.ClH/c10-9(11,12)5-7-1-3-8(6-13)4-2-7;/h7-8H,1-6,13H2;1H
- InChI Key: FZOVJMUEVSIVHT-UHFFFAOYSA-N
- SMILES: C(C1CCC(CN)CC1)C(F)(F)F.Cl
1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27780207-1g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride, Mixture of diastereomers |
2639462-74-9 | 95% | 1g |
$1070.0 | 2023-09-09 | |
| Enamine | EN300-27780207-5g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride, Mixture of diastereomers |
2639462-74-9 | 95% | 5g |
$3105.0 | 2023-09-09 | |
| Enamine | EN300-27780207-10g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride, Mixture of diastereomers |
2639462-74-9 | 95% | 10g |
$4606.0 | 2023-09-09 | |
| Enamine | EN300-27780207-0.05g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride |
2639462-74-9 | 95.0% | 0.05g |
$249.0 | 2025-03-19 | |
| Enamine | EN300-27780207-0.1g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride |
2639462-74-9 | 95.0% | 0.1g |
$372.0 | 2025-03-19 | |
| Enamine | EN300-27780207-0.25g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride |
2639462-74-9 | 95.0% | 0.25g |
$530.0 | 2025-03-19 | |
| Enamine | EN300-27780207-0.5g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride |
2639462-74-9 | 95.0% | 0.5g |
$835.0 | 2025-03-19 | |
| Enamine | EN300-27780207-1.0g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride |
2639462-74-9 | 95.0% | 1.0g |
$1070.0 | 2025-03-19 | |
| Enamine | EN300-27780207-2.5g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride |
2639462-74-9 | 95.0% | 2.5g |
$2100.0 | 2025-03-19 | |
| Enamine | EN300-27780207-5.0g |
1-[4-(2,2,2-trifluoroethyl)cyclohexyl]methanamine hydrochloride |
2639462-74-9 | 95.0% | 5.0g |
$3105.0 | 2025-03-19 |
1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, Mixture of diastereomers Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, Mixture of diastereomers
Introduction to 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, Mixture of diastereomers (CAS No. 2639462-74-9)
The compound 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, specifically the mixture of diastereomers, is a fascinating subject in the realm of pharmaceutical chemistry and medicinal research. With a CAS number of 2639462-74-9, this molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a trifluoroethyl group and a cyclohexyl moiety introduces specific electronic and steric properties that make it a valuable candidate for further exploration.
In recent years, the pharmaceutical industry has seen a surge in the development of molecules containing fluorine atoms, particularly in the form of trifluoroethyl groups. These groups are known for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride compound exemplifies this trend, as its structure incorporates both a fluorinated alkyl chain and a cyclic amine backbone. This combination suggests potential benefits in terms of solubility, bioavailability, and target interaction.
The mixture of diastereomers aspect of this compound is particularly noteworthy. Diastereomers are stereoisomers that are not mirror images of each other and often exhibit distinct physical and chemical properties. In pharmaceuticals, the presence of diastereomers can significantly influence the efficacy and safety profile of a drug. Researchers are increasingly leveraging the differences between diastereomers to develop more selective and potent therapeutic agents. The study of 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride diastereomers could provide insights into how structural variations impact biological activity.
Recent advancements in computational chemistry and crystallography have enabled more detailed investigations into the structure-activity relationships (SAR) of complex molecules like this one. By employing high-resolution techniques such as X-ray diffraction and molecular dynamics simulations, scientists can elucidate the precise interactions between the trifluoroethyl group and biological targets. These studies often reveal unexpected binding modes or allosteric sites that can be exploited for drug design. The 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride compound serves as an excellent model for such investigations due to its intricate architecture.
The potential applications of this compound extend beyond basic academic research. In drug discovery pipelines, molecules with novel structural motifs are highly sought after as starting points for lead optimization. The unique combination of a trifluoroethyl group and a cyclohexyl ring in 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride makes it an intriguing candidate for further development. Researchers may explore its utility in treating various diseases by modulating specific biological pathways or enzymes.
One particularly promising area is the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. The ability to design kinase inhibitors with high selectivity is critical for therapeutic success. The structural features of 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, including its fluorinated side chain and cyclic amine moiety, could contribute to its efficacy as a kinase inhibitor by providing optimal interactions with the target enzyme's active site.
Another area of interest is the use of this compound in central nervous system (CNS) drug development. The blood-brain barrier (BBB) poses significant challenges for delivering therapeutic agents to the brain. Molecules with specific physicochemical properties can enhance their ability to cross the BBB. The presence of a lipophilic trifluoroethyl group may improve membrane permeability, while the rigid cyclohexyl ring could stabilize the molecule against metabolic degradation. These features make 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride a compelling candidate for CNS-targeted therapies.
In conclusion, the compound 1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride (CAS No. 2639462-74-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and potential applications in drug development make it a subject of great interest among researchers worldwide. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.
2639462-74-9 (1-4-(2,2,2-trifluoroethyl)cyclohexylmethanamine hydrochloride, Mixture of diastereomers) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)